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Compound of Interest

Compound Name: Phthalaldehyde

Cat. No.: B127526 Get Quote

For researchers, scientists, and drug development professionals, the accurate and sensitive

detection of primary amines is a critical aspect of various analytical workflows, from protein

quantification to amino acid analysis. Two of the most widely used derivatizing agents for this

purpose are phthalaldehyde (OPA) and fluorescamine. This guide provides an objective

comparison of their performance, supported by experimental data, to aid in the selection of the

optimal reagent for your specific application.
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Feature Phthalaldehyde (OPA) Fluorescamine

Sensitivity High (picomole range) High (picomole range)

Relative Sensitivity
5 to 10 times more sensitive

than fluorescamine[1][2]
-

Limit of Detection (LOD) Picomole quantities[1][2] Down to 10 ng of protein[3]

Linearity Range (BSA) 1.5 - 12 pmol 8 - 500 µg/mL

Excitation Wavelength 330-390 nm (max. 340 nm) ~390 nm

Emission Wavelength 436-475 nm (max. 455 nm) ~475 nm

Reaction pH Alkaline (typically pH 9-11.5) Alkaline (typically pH 8-9)

Reaction Time Rapid (seconds to minutes) Almost instantaneous

Reagent Stability

Aqueous solution is stable for

several days at room

temperature

Stable for about one week in

acetone at room temperature

Aqueous Stability
Soluble and stable in aqueous

buffers
Rapidly hydrolyzes in water

Cost
Considerably less expensive

than fluorescamine
More expensive than OPA

Reaction Mechanisms: A Tale of Two Fluorophores
The derivatization of primary amines by both OPA and fluorescamine results in the formation of

highly fluorescent products, a transformation that is key to their detection sensitivity. However,

the underlying chemical reactions differ significantly.

Phthalaldehyde (OPA), in the presence of a thiol such as 2-mercaptoethanol, reacts with a

primary amine to form a fluorescent isoindole derivative. This reaction is highly specific for

primary amines.
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Phthalaldehyde (OPA) Thio-hemiacetal Intermediate+ Thiol

Thiol (e.g., 2-Mercaptoethanol)

Primary Amine (R-NH2)

Schiff Base Intermediate+ Primary Amine Fluorescent Isoindole DerivativeCyclization

Fluorescamine (non-fluorescent) Intermediate Adduct+ Primary Amine

Primary Amine (R-NH2)

Fluorescent Pyrrolinone ProductRearrangement
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Phthalaldehyde (OPA) Workflow Fluorescamine Workflow

Prepare OPA/Thiol
in Aqueous Buffer

Add Sample to Reagent

Incubate (1-5 min)

Measure Fluorescence
(Ex: ~340nm, Em: ~455nm)

Prepare Fluorescamine
in Organic Solvent

Rapidly Add Reagent
to Buffered Sample

Buffer the Sample

Measure Fluorescence
(Ex: ~390nm, Em: ~475nm)

Start
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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